Cas no 1807294-50-3 (Methyl 5-cyano-2-ethyl-4-iodobenzoate)

• Product Name: Methyl 5-cyano-2-ethyl-4-iodobenzoate
• CAS No: 1807294-50-3
• MF: C₁₁H₁₀INO₂
• MW: 315.107075214386
• CID: 5009525
• Update Time: 2025-08-05

Methyl 5-cyano-2-ethyl-4-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-cyano-2-ethyl-4-iodobenzoate

• Inchi： 1S/C11H10INO2/c1-3-7-5-10(12)8(6-13)4-9(7)11(14)15-2/h4-5H,3H2,1-2H3
• InChI Key： RLZIHBBQIMNYRB-UHFFFAOYSA-N
• SMILES： IC1C(C#N)=CC(C(=O)OC)=C(C=1)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 284
• XLogP3: 2.9
• Topological Polar Surface Area: 50.1

Additional information on Methyl 5-cyano-2-ethyl-4-iodobenzoate

Methyl 5-cyano-2-ethyl-4-iodobenzoate (CAS No. 1807294-50-3): An Overview

Methyl 5-cyano-2-ethyl-4-iodobenzoate (CAS No. 1807294-50-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique structural features, has shown promise in various applications, including drug discovery and the development of advanced materials. This article provides a comprehensive overview of Methyl 5-cyano-2-ethyl-4-iodobenzoate, highlighting its chemical properties, synthesis methods, and potential applications.

Chemical Structure and Properties

Methyl 5-cyano-2-ethyl-4-iodobenzoate is a substituted benzoate with a cyano group at the 5-position, an ethyl group at the 2-position, and an iodine atom at the 4-position. The presence of these functional groups imparts unique chemical and physical properties to the compound. The cyano group is known for its strong electron-withdrawing effect, which can influence the reactivity and stability of the molecule. The iodine atom, being a heavy halogen, can participate in various chemical reactions and is often used as a leaving group in synthetic transformations.

The molecular formula of Methyl 5-cyano-2-ethyl-4-iodobenzoate is C11H9IN2O2, with a molecular weight of approximately 308.09 g/mol. The compound is typically obtained as a white or off-white solid with a melting point ranging from 105 to 107°C. It is soluble in common organic solvents such as dichloromethane, acetone, and ethanol but has limited solubility in water.

Synthesis Methods

The synthesis of Methyl 5-cyano-2-ethyl-4-iodobenzoate can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 4-bromoacetophenone with ethyl cyanoacetate in the presence of a base to form the corresponding β-keto nitrile. Subsequent iodination of the β-keto nitrile using an iodinating agent such as NIS (N-Iodosuccinimide) yields the desired product.

Another approach involves the Suzuki coupling reaction between 4-bromoacetophenone and methyl 5-cyano-2-ethylaniline followed by iodination. This method offers high yields and good functional group tolerance, making it suitable for large-scale synthesis.

Applications in Medicinal Chemistry

Methyl 5-cyano-2-ethyl-4-iodobenzoate has shown potential as an intermediate in the synthesis of various bioactive compounds. Its unique structural features make it an attractive candidate for drug discovery programs targeting specific biological pathways. Recent studies have explored its use as a scaffold for developing inhibitors of key enzymes involved in disease processes.

For instance, researchers have synthesized derivatives of Methyl 5-cyano-2-ethyl-4-iodobenzoate that exhibit potent inhibitory activity against protein kinases, which are implicated in cancer and inflammatory diseases. These derivatives have demonstrated selective inhibition of specific kinase isoforms, suggesting their potential as therapeutic agents.

Potential Applications in Materials Science

Beyond medicinal chemistry, Methyl 5-cyano-2-ethyl-4-iodobenzoate has also found applications in materials science. The presence of the cyano and iodine groups makes it an excellent precursor for the synthesis of functionalized polymers and other advanced materials. These materials can be used in various applications, including electronic devices, sensors, and coatings.

One notable application is the use of Methyl 5-cyano-2-ethyl-4-iodobenzoate as a building block for conjugated polymers with tunable electronic properties. These polymers have been used to fabricate organic field-effect transistors (OFETs) and organic photovoltaic (OPV) devices, demonstrating high performance metrics such as high charge carrier mobility and efficient light absorption.

Conclusion

In summary, Methyl 5-cyano-2-ethyl-4-iodobenzoate (CAS No. 1807294-50-3) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique chemical structure enables it to serve as a valuable intermediate in the synthesis of bioactive compounds and functional materials. Ongoing research continues to uncover new applications for this compound, further highlighting its importance in modern scientific endeavors.